Cas no 1250866-91-1 (tert-butyl 6-isocyanatohexanoate)

Tert-butyl 6-isocyanatohexanoate is a versatile chemical intermediate featuring a reactive isocyanate group and a tert-butyl ester moiety. Its structure enables selective functionalization, making it valuable in organic synthesis, particularly for the preparation of urethane or urea derivatives. The tert-butyl ester offers stability under various conditions, while the isocyanate group facilitates efficient coupling with nucleophiles such as amines or alcohols. This compound is useful in polymer chemistry, pharmaceutical research, and materials science, where controlled reactivity and tailored molecular architectures are required. Its balanced reactivity and protective group strategy make it a practical choice for stepwise synthetic routes requiring selective modifications.
tert-butyl 6-isocyanatohexanoate structure
1250866-91-1 structure
Product Name:tert-butyl 6-isocyanatohexanoate
CAS No:1250866-91-1
MF:C11H19NO3
MW:213.273463487625
CID:6060072
PubChem ID:87340249
Update Time:2025-06-10

tert-butyl 6-isocyanatohexanoate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 6-isocyanatohexanoate
    • 1250866-91-1
    • EN300-1458695
    • SCHEMBL2133709
    • Inchi: 1S/C11H19NO3/c1-11(2,3)15-10(14)7-5-4-6-8-12-9-13/h4-8H2,1-3H3
    • InChI Key: XHSWMMSITFBNPV-UHFFFAOYSA-N
    • SMILES: O(C(CCCCCN=C=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 213.13649347g/mol
  • Monoisotopic Mass: 213.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 55.7Ų

tert-butyl 6-isocyanatohexanoate Pricemore >>

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Additional information on tert-butyl 6-isocyanatohexanoate

Professional Introduction to Tert-butyl 6-isocyanatohexanoate (CAS No. 1250866-91-1)

Tert-butyl 6-isocyanatohexanoate, with the chemical identifier CAS No. 1250866-91-1, is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, serves as a valuable intermediate in the synthesis of various high-performance materials and bioactive molecules. The isocyanate functional group present in its molecular structure makes it particularly relevant for applications in polymer chemistry, drug development, and material science.

The tert-butyl moiety in the compound's name contributes to its stability and reactivity profile, making it an attractive choice for researchers seeking to develop novel polymers and coatings. The 6-isocyanatohexanoate portion of the molecule introduces a reactive site that can undergo a variety of chemical transformations, including polymerization, condensation reactions, and the formation of urethane linkages. These properties are particularly useful in the synthesis of polyurethanes and other polymeric materials that require precise control over molecular weight and architecture.

In recent years, the demand for advanced materials with tailored properties has led to increased research into isocyanate-based compounds. Tert-butyl 6-isocyanatohexanoate has emerged as a key player in this domain, owing to its ability to form stable and durable polymers. These polymers find applications in automotive components, adhesives, sealants, and coatings, where high thermal stability and mechanical strength are essential.

The pharmaceutical industry has also shown interest in this compound due to its potential as a building block for bioactive molecules. Researchers have explored its utility in the synthesis of peptidomimetics and other therapeutic agents that require precise functionalization. The reactivity of the isocyanate group allows for the introduction of various pharmacophores, making it a versatile tool in drug discovery efforts.

One of the most exciting areas of research involving tert-butyl 6-isocyanatohexanoate is its application in biodegradable polymers. The growing need for environmentally friendly materials has spurred innovation in this field, and isocyanate-based polymers offer a promising solution. These polymers can be designed to degrade under specific conditions, reducing environmental impact while maintaining performance characteristics comparable to traditional synthetic materials.

Recent studies have highlighted the role of tert-butyl 6-isocyanatohexanoate in the development of smart materials that can respond to external stimuli such as temperature or pH changes. This functionality opens up new possibilities for applications in drug delivery systems, where controlled release mechanisms are crucial for therapeutic efficacy. The compound's ability to form stable complexes with other molecules makes it an ideal candidate for designing such systems.

The synthesis of tert-butyl 6-isocyanatohexanoate involves carefully controlled reactions to ensure high purity and yield. Industrial processes often employ specialized catalysts and solvents to optimize reaction conditions. Advances in green chemistry have also led to the development of more sustainable synthetic routes, reducing waste and energy consumption without compromising on product quality.

The safety profile of CAS No. 1250866-91-1 is another critical consideration in its application. While isocyanates are known for their reactivity, proper handling protocols can mitigate risks associated with their use. Researchers and manufacturers adhere to stringent safety guidelines to ensure that exposure levels remain within acceptable limits.

Looking ahead, the future prospects for tert-butyl 6-isocyanatohexanoate appear promising, with ongoing research uncovering new applications across multiple industries. The compound's versatility makes it a valuable asset in both academic and industrial settings, driving innovation in material science and pharmaceuticals.

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